Cas no 73242-19-0 (2,2-dimethyl-1-(4-methylsulfanylphenyl)propan-1-one)

• Product Name: 2,2-dimethyl-1-(4-methylsulfanylphenyl)propan-1-one
• CAS No: 73242-19-0
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 873320
• PubChem ID: 4100526
• Update Time: 2025-04-19

2,2-dimethyl-1-(4-methylsulfanylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(4-methylsulfanylphenyl)propan-1-one
• 2,2-DIMETHYL-4'-THIOMETHYLPROPIOPHENONE
• D-BUTHIONINE
• (CH3)CCO-C6H4-4-SH
• 2,2-dimethyl-1-(4-(methylthio)phenyl)propan-1-one
• 2,2-dimethyl-1-[4-(methylsulfanyl)phenyl]propan-1-one
• 2,2-DIMETHYL-2'-FLUOROBUTYROPHENONE
• AKOS016019955
• 2,2-Dimethyl-1-(4-methylsulfanyl-phenyl)-propan-1-one
• MFCD00026313
• SCHEMBL13610814
• 2,2-dimethyl-1-[4-(methylsulfanyl)phenyl]-1-propanone
• 73242-19-0
• DTXSID10399311

• MDL： MFCD00026313
• Inchi： 1S/C12H16OS/c1-12(2,3)11(13)9-5-7-10(14-4)8-6-9/h5-8H,1-4H3
• InChI Key： IIGSIYYCFUYQMV-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 208.09200
• Monoisotopic Mass: 208.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 3.63730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones